Cas no 3161-65-7 (Benzenesulfonamide,4-methyl-N-1H-pyrazol-3-yl-)
3161-65-7 structure
Product Name:Benzenesulfonamide,4-methyl-N-1H-pyrazol-3-yl-
CAS No:3161-65-7
MF:C10H11N3O2S
MW:237.278240442276
CID:294921
PubChem ID:45117567
Update Time:2025-04-19
Benzenesulfonamide,4-methyl-N-1H-pyrazol-3-yl- Chemical and Physical Properties
Names and Identifiers
-
- Benzenesulfonamide,4-methyl-N-1H-pyrazol-3-yl-
- 4-methyl-N-(1H-pyrazol-5-yl)benzenesulfonamide
- Benzenesulfonamide,4-methyl-N-1H-pyrazol-3-yl
- 4-Methyl-N-(1H-pyrazol-5-yl)benzene-1-sulfonamide
- DTXSID20668641
- 3161-65-7
- AKOS010653829
- Benzenesulfonamide,4-methyl-N-1H-pyrazol-3-yl-(9ci)
- BENZENESULFONAMIDE, 4-METHYL-N-1H-PYRAZOL-3-YL- (9CI)
- 4-Methyl-N-(1H-pyrazol-3-yl)benzenesulfonamide
-
- Inchi: 1S/C10H11N3O2S/c1-8-2-4-9(5-3-8)16(14,15)13-10-6-7-11-12-10/h2-7H,1H3,(H2,11,12,13)
- InChI Key: WIBCODMQXSROKL-UHFFFAOYSA-N
- SMILES: S(C1C=CC(C)=CC=1)(NC1=CC=NN1)(=O)=O
Computed Properties
- Exact Mass: 237.05700
- Monoisotopic Mass: 237.057
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 317
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 83.2A^2
- XLogP3: 1.4
Experimental Properties
- PSA: 83.23000
- LogP: 2.67270
Benzenesulfonamide,4-methyl-N-1H-pyrazol-3-yl- Related Literature
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Chunbin Li,Yuan Luo,Jiaofeng Peng,Guanjun Deng,Jianguo Wang,Safacan Kolemen,Hongchun Li,Pengfei Zhang,Ping Gong,Lintao Cai Mater. Chem. Front., 2021,5, 7638-7644
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Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
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